![molecular formula C22H20ClN5O4S B2733209 N-(5-chloro-2-methoxyphenyl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 852437-51-5](/img/structure/B2733209.png)
N-(5-chloro-2-methoxyphenyl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
Description
N-(5-chloro-2-methoxyphenyl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN5O4S and its molecular weight is 485.94. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Activity
One study focused on the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines via Suzuki coupling. These compounds were evaluated for their inhibition activity against HCT 116 cancer cell lines and screened for antimicrobial activities. Among these compounds, several analogs showed active compounds with IC50 values ranging from 70 to 90 µg mL-1, indicating potential as anticancer agents as well as antimicrobial properties (G. Kumar et al., 2019).
Antioxidant Ability
Another study synthesized compounds incorporating a triazolo[3,4-b][1,3,4]thiadiazin-3-yl) derivative, which showed significant antioxidant ability in both DPPH and FRAP assays. These results suggest potential applications in oxidative stress-related conditions (R. M. Shakir et al., 2017).
Modification for PI3K Inhibitor Activity
Modifications of related compounds, aiming to enhance anticancer effects and reduce toxicity, involved replacing the acetamide group with alkylurea. These modifications resulted in compounds that retained antiproliferative activity and exhibited potent inhibitory activity against PI3Ks and mTOR, suggesting their utility as anticancer agents with lower toxicity (Xiao-meng Wang et al., 2015).
Insecticidal Assessment
Research into heterocycles incorporating a thiadiazole moiety evaluated their insecticidal efficacy against Spodoptera littoralis. This study highlights the potential application of such compounds in agricultural pest management (A. Fadda et al., 2017).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN5O4S/c1-30-16-7-5-14(23)11-15(16)24-20(29)12-33-21-9-8-19-25-26-22(28(19)27-21)13-4-6-17(31-2)18(10-13)32-3/h4-11H,12H2,1-3H3,(H,24,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUMDKGOVSZTPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=C(C=C4)OC)OC)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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